![molecular formula C13H16N2O2 B6226238 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one CAS No. 1477905-66-0](/img/no-structure.png)
7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one
Overview
Description
7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one is a heterocyclic spiro compound that is used in a variety of scientific applications. It has been widely studied for its unique structural and physical properties, and its potential for use in drug development. 4]nonan-2-one.
Scientific Research Applications
7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one has a variety of scientific research applications. It has been used in the synthesis of heterocyclic compounds, such as spirocyclic compounds and heterocyclic aromatics. It has also been used to study the properties of spirocyclic compounds, such as the rate of ring-closing metathesis reactions and the reactivity of spirocyclic compounds in organic reactions. Additionally, it has been used to study the synthesis of biologically active compounds, such as antibiotics and antifungals.
Mechanism of Action
The mechanism of action of 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one is not well understood. However, it is believed that the spirocyclic structure of the compound acts as a scaffold for the formation of biologically active compounds. The spirocyclic structure allows for the formation of a variety of different compounds, which can then interact with biological targets to produce a desired effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one are not well understood. However, studies have shown that the spirocyclic structure of the compound can interact with a variety of biological targets, including enzymes, receptors, and transporters. These interactions can lead to changes in the activity of the target, which can result in physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one in laboratory experiments include its ability to form a variety of different compounds, its low cost, and its availability. Additionally, the spirocyclic structure of the compound is stable and can be easily manipulated in a variety of ways. The limitations of using 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one in laboratory experiments include its lack of specificity for certain biological targets, its potential for toxicity, and its low solubility in water.
Future Directions
The potential future directions of 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one include its use in the development of new drugs, its use in the synthesis of new materials, and its use in the study of the structure and function of proteins. Additionally, the compound could be used to study the effects of spirocyclic structures on biological systems, as well as to study the mechanisms of action of existing drugs. Finally, the compound could be used to develop new methods for the synthesis of spirocyclic compounds.
Synthesis Methods
7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one can be synthesized through a variety of methods, including a palladium-catalyzed reaction, a copper-catalyzed reaction, and a photochemical reaction. The palladium-catalyzed reaction involves the addition of a palladium catalyst to a mixture of 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one and an aryl halide. The reaction proceeds with the formation of a palladium-aryl bond and the subsequent formation of a spirocyclic product. The copper-catalyzed reaction involves the addition of a copper catalyst to a mixture of 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one and an aryl halide. The reaction proceeds with the formation of a copper-aryl bond and the subsequent formation of a spirocyclic product. The photochemical reaction involves the irradiation of a solution of 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one and an aryl halide. The reaction proceeds with the formation of a spirocyclic product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one involves the formation of the spirocyclic ring system through a cyclization reaction. The benzyl group and the oxo group are introduced through appropriate functional group transformations.", "Starting Materials": [ "4-pentyn-1-ol", "benzyl bromide", "2-aminoethanol", "sodium hydride", "acetic anhydride", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "ethanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Protection of 4-pentyn-1-ol with acetic anhydride to form 4-acetoxy-1-pentyne", "Step 2: Reaction of 4-acetoxy-1-pentyne with benzyl bromide in the presence of sodium hydride to form 4-(benzyloxy)-1-pentyne", "Step 3: Reduction of 4-(benzyloxy)-1-pentyne with sodium borohydride in the presence of acetic acid to form 4-(benzyloxy)pentan-1-ol", "Step 4: Protection of 4-(benzyloxy)pentan-1-ol with acetic anhydride to form 4-(benzyloxy)pentan-1-yl acetate", "Step 5: Reaction of 4-(benzyloxy)pentan-1-yl acetate with 2-aminoethanol in the presence of hydrochloric acid to form 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one", "Step 6: Deprotection of the benzyl group using sodium hydroxide in ethanol and diethyl ether to obtain the final product" ] } | |
CAS RN |
1477905-66-0 |
Product Name |
7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one |
Molecular Formula |
C13H16N2O2 |
Molecular Weight |
232.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
